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Compound of Interest

Compound Name: Antibacterial agent 197

Cat. No.: B12386366

Despite a specific chemical identifier, "Antibacterial agent 197" appears to be a compound
with minimal publicly available research, hindering the creation of a comprehensive technical
guide. Information is largely confined to supplier data, with a notable absence of in-depth
studies on its biological activity, mechanism of action, and relevant experimental protocols.

"Antibacterial agent 197" is listed by chemical suppliers with the CAS number 54387-80-3.[1]
The molecular formula is cited as C19H30N2012, with a molecular weight of 478.40 g/mol .[1]
However, beyond these basic chemical identifiers, there is a significant lack of published

scientific literature detailing its antibacterial properties or any potential therapeutic applications.

It is crucial to distinguish this small molecule from CRM197, a well-documented, non-toxic
mutant of diphtheria toxin used as a carrier protein in conjugate vaccines.[2][3] CRM197 is a
large protein with a molecular weight of approximately 58.4 kDa and has a distinct function in
immunology, unrelated to direct antibacterial activity.[2]

The absence of research papers and clinical trial data for "Antibacterial agent 197" makes it
impossible to provide a detailed technical guide that includes experimental protocols and
signaling pathways as requested. Such a document would require extensive, publicly
accessible research on its efficacy, safety, and mode of action, which is currently not available.

Physicochemical Properties

While detailed experimental data is unavailable, some computational predictions of the
physicochemical properties of "Antibacterial agent 197" are provided by chemical suppliers.
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Property Value Reference
Molecular Formula C19H30N2012 [1]
Molecular Weight 478.40 g/mol [1]
CAS Number 54387-80-3 [1]
Heavy Atom Count 33 [1]
Rotatable Bond Count 8 [1]
Hydrogen Bond Acceptors 11 [1]
Hydrogen Bond Donors 6 [1]
Topological Polar Surface Area  202.34 A2 [1]
pKa 2.195 [1]
XLogP -3.567 [1]

Experimental Protocols and Signaling Pathways

A thorough search of scientific databases reveals no specific experimental protocols for testing
the antibacterial activity of "Antibacterial agent 197." General methods for evaluating
antimicrobial agents are well-established and include techniques like determining the Minimum
Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) through broth
dilution or agar diffusion assays.[4][5] However, without specific studies on this compound, any
provided protocol would be generic rather than a reflection of established research.

Similarly, there is no information regarding the signaling pathways that "Antibacterial agent
197" might modulate in bacteria. Understanding the mechanism of action of an antibacterial
agent is fundamental to its development and involves identifying its molecular target within the
bacterial cell, such as enzymes involved in cell wall synthesis, protein synthesis, or DNA
replication.[6][7][8] This information is currently not available for "Antibacterial agent 197."

Due to the lack of available data on experimental workflows or signaling pathways related to
"Antibacterial agent 197," the creation of the requested Graphviz diagrams is not feasible.
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In conclusion, "Antibacterial agent 197" remains an obscure chemical entity with its primary
identification being a product number from a chemical supplier. Without dedicated scientific
investigation and publication, a comprehensive technical guide on its chemical structure and
properties cannot be compiled. Researchers interested in this compound would need to
conduct foundational in vitro and in vivo studies to elucidate its potential as an antibacterial
agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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